6-(Cyclohexyloxy)pyridine-2-carboxylic acid
Overview
Description
6-(Cyclohexyloxy)pyridine-2-carboxylic acid is a chemical compound with the molecular formula C12H15NO3 . It has a molecular weight of 221.25 g/mol . The IUPAC name for this compound is 6-cyclohexyloxypyridine-2-carboxylic acid .
Molecular Structure Analysis
The InChI code for 6-(Cyclohexyloxy)pyridine-2-carboxylic acid is 1S/C12H15NO3/c14-12(15)10-7-4-8-11(13-10)16-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H,14,15) . This compound has a rotatable bond count of 3, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 4 .Physical And Chemical Properties Analysis
6-(Cyclohexyloxy)pyridine-2-carboxylic acid has a molecular weight of 221.25 g/mol . It has an XLogP3-AA value of 2.8, indicating its partition coefficient between octanol and water . This compound has a topological polar surface area of 59.4 Ų .Scientific Research Applications
Organic Synthesis
6-(Cyclohexyloxy)pyridine-2-carboxylic acid: is a valuable building block in organic synthesis. Its structure, containing both a pyridine ring and a carboxylic acid group, makes it a versatile precursor for synthesizing a variety of complex molecules. The carboxylic acid group can undergo reactions such as amide formation, esterification, and amidation, allowing for the creation of diverse chemical entities for further research and development .
Nanotechnology
In the field of nanotechnology, carboxylic acids play a crucial role as surface modifiers. They can be used to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures6-(Cyclohexyloxy)pyridine-2-carboxylic acid , with its carboxylic acid functionality, could potentially be used to modify the surface of nanoparticles, enhancing their stability and compatibility with various mediums .
Polymer Chemistry
Carboxylic acids are also significant in polymer chemistry, where they can serve as monomers, additives, or catalysts. The 6-(Cyclohexyloxy)pyridine-2-carboxylic acid could be involved in the synthesis of synthetic or natural polymers, contributing to the development of new materials with unique properties such as increased strength, flexibility, or chemical resistance .
Herbicide Development
Picolinic acid derivatives are known for their herbicidal properties. Studies have shown that compounds like 6-(Cyclohexyloxy)picolinic acid can be used as potential lead structures in the discovery of novel synthetic auxin herbicides. These herbicides can selectively target and inhibit the growth of weeds without harming crops, making them valuable for agricultural applications .
Mechanism of Action
properties
IUPAC Name |
6-cyclohexyloxypyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-12(15)10-7-4-8-11(13-10)16-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKFYNAVRSMQWBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)OC2=CC=CC(=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Cyclohexyloxy)pyridine-2-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-cyano-1H-pyrrolo[2,3-b]pyridine-5-carboxylate](/img/structure/B582311.png)
![3-(8-(aminomethyl)-6,7,8,9-tetrahydropyrido[1,2-a]indol-10-yl)-4-(1-methyl-1H-indol-2-yl)-1H-pyrrole-2,5-dione hydrochloride](/img/structure/B582315.png)
![3-Bromo-7-nitroimidazo[1,2-A]pyridine](/img/structure/B582319.png)
![[2-(1-Amino-2-tert-butoxy-2-oxoethyl)-5-nitrophenyl]boronic acid](/img/structure/B582326.png)
![2-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-YL]ethanamine hydrochloride](/img/structure/B582330.png)
